Cas no 1313712-07-0 (Aspergillusene B)
Aspergillusene B structure
Product name:Aspergillusene B
Aspergillusene B Chemical and Physical Properties
Names and Identifiers
-
- Q27136712
- 6-Benzofurancarboxylic acid, 3-methyl-2-(3-methylbutyl)-
- CHEBI:68219
- 1313712-07-0
- DTXSID201201897
- Aspergillusene B
- CHEMBL1812023
- 3-methyl-2-(3-methylbutyl)-1-benzofuran-6-carboxylic acid
-
- Inchi： 1S/C15H18O3/c1-9(2)4-7-13-10(3)12-6-5-11(15(16)17)8-14(12)18-13/h5-6,8-9H,4,7H2,1-3H3,(H,16,17)
- InChI Key： PLDCIRZIXZQVGV-UHFFFAOYSA-N
- SMILES： O1C2C=C(C(=O)O)C=CC=2C(C)=C1CCC(C)C
Computed Properties
- Exact Mass: 246.125594432g/mol
- Monoisotopic Mass: 246.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 50.4Ų
Aspergillusene B Related Literature
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Anthony R. Carroll,Brent R. Copp,Rohan A. Davis,Robert A. Keyzers,Michèle R. Prinsep Nat. Prod. Rep. 2022 39 1122
-
Bin Wang,Lishu Wang,Yinglei Li,Yonghong Liu RSC Adv. 2014 4 12216
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Braulio M. Fraga Nat. Prod. Rep. 2012 29 1334
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